1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-(methylsulfonyl)phenyl)ethanone

• IUPAC Name: 1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methylsulfonylphenyl)ethanone
• InChI: InChI=1S/C20H20FN3O3S2/c1-29(26,27)16-5-2-14(3-6-16)12-19(25)23-8-10-24(11-9-23)20-22-17-7-4-15(21)13-18(17)28-20/h2-7,13H,8-12H2,1H3
• InChI Key: QHIUFLSKAJZKCS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C20H20FN3O3S2
• Molecular Weight: 433.5 g/mol

Description

1-(4-(6-Fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)-2-(4-(methylsulfonyl)phenyl)ethanone is a useful research compound. Its molecular formula is C20H20FN3O3S2 and its molecular weight is 433.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has focused on the synthesis and characterization of compounds with structural similarities, utilizing various chemical methods and techniques. One study details the synthesis of a compound via a click chemistry approach, characterized using spectroscopic methods and evaluated for cytotoxicity and pharmacokinetics nature for biological applications (Govindhan et al., 2017). Another study elaborates on the synthesis of heterocyclic condensed systems with antimicrobial evaluation, highlighting the importance of structural modifications for biological activity (Bărbuceanu et al., 2015).

Antimicrobial and Antifungal Activities

• Several studies have synthesized and tested similar compounds for antimicrobial and antifungal activities. For instance, derivatives have been designed, synthesized, and evaluated for their biological activities, indicating moderate to significant effects against various strains (Gan et al., 2010). Another investigation synthesized novel piperazine derivatives and evaluated their antibacterial, antifungal, and cytotoxic activities, showcasing the potential of such compounds in medicinal chemistry (Qi, 2014).

Neuroprotective Activities

• Research into the neuroprotective potential of compounds incorporating elements similar to the one has been conducted. One study on new edaravone derivatives containing a benzylpiperazine moiety evaluated their neuroprotective activities in vitro and in vivo, identifying compounds with significant protective effects against cellular damage and acute cerebral ischemia (Gao et al., 2022).

Antiproliferative Activity

• Compounds with structural similarities have also been examined for their antiproliferative activity. For example, novel derivatives were screened for inhibitory effects on various cancer cell lines, with some showing significant growth inhibitory activity, suggesting potential as antiproliferative agents (Kommula et al., 2018).